4-Amino-3-methoxybenzoic acid
Overview
Description
4-Amino-3-methoxybenzoic acid (AMBA), also known as p-aminomethoxybenzoic acid, is a naturally occurring small molecule found in many plants. It is an important intermediate in the biosynthesis of several compounds, such as catecholamines, flavonoids, and phenolic acids. AMBA is also used as a drug intermediate in the pharmaceutical industry, and has been studied for its potential therapeutic effects.
Scientific Research Applications
1. Antagonism in Neuropharmacology
4-Amino-3-methoxybenzoic acid derivatives have shown potential in neuropharmacology. For instance, 4-amino-3-(5-methoxybenzo[b]furan-2-yl)butanoic acid (MBFG) demonstrated the ability to reduce presynaptic depression by baclofen in spinal interneurons, indicating its role as a GABAB receptor antagonist. This property may be useful for investigating the structure-activity relationships of central and peripheral baclofen receptors (Beattie et al., 1989).
2. Enzymatic Interactions
Research involving the enzymatic interaction of substrates with 4-methoxybenzoate O-demethylating enzyme systems from Pseudomonas putida identified 4-methoxybenzoate as a preferred substrate. The enzyme system also acted on various para-substituted benzoic acid derivatives, including N-methyl-4-aminobenzoate. This points to potential biotechnological applications in biotransformation and metabolic studies (Bernhardt et al., 1973).
3. Chemical Synthesis
The compound has been used as an intermediate in chemical syntheses, such as in the production of 4-amino-5-ethylsulfonyl-2-methoxybenzoic acid, an intermediate of amisulpride. This highlights its utility in the synthesis of complex organic compounds (Wang Yu, 2008).
4. Glycosidase and Phosphorylase Inhibition
Compounds isolated from Cyclocarya paliurus, including 2-amino-3,4-dihydroxy-5-methoxybenzoic acid, exhibited significant alpha-glucosidase and glycogen phosphorylase inhibitory activities. This suggests potential therapeutic applications in diabetes and metabolic disorders (Li et al., 2008).
5. Controlled Release in Flavor Encapsulation
4-Hydroxy-3-methoxybenzoic acid (vanillic acid) was intercalated into layered double hydroxide (LDH) to produce nanohybrids for controlled release of flavor, indicating its applications in food technology and nanomaterials (Hong et al., 2008).
6. Thermodynamic Properties
Studies on the vapor pressures and thermodynamic properties of aminomethoxybenzoic acids, including this compound, provide valuable data for understanding their physical and chemical behavior, important in various industrial and scientific applications (Monte et al., 2010).
7. Biotransformation Studies
Investigations into the biotransformation of veratric acid (a related compound) using the incubated hen’s egg model identified metabolites including 4-hydroxy-3-methoxybenzoic acid. This contributes to the understanding of the metabolic fate of such compounds (Kiep et al., 2014).
8. Novel Copolymer Synthesis
The synthesis of novel polyaniline-3-amino-4-methoxybenzoic acid copolymers for the separation and recovery of Pd(II) from automotive catalysts highlights the potential of this compound derivatives in environmental applications and material science (Zhong et al., 2017).
9. Oligodeoxyribonucleotide Synthesis
3-Methoxy-4-phenoxybenzoyl group, a derivative, has been used for amino protection in the synthesis of oligodeoxyribonucleotides, suggesting applications in molecular biology and genetics (Mishra & Misra, 1986).
Mechanism of Action
Target of Action
4-Amino-3-methoxybenzoic acid is an intermediate used in the synthesis of various compounds with biological activities . It has been used to prepare (aminophenyl)benzothiazoles with antitumor activities and (phenyl)(cyanopyrazinyl)urea derivatives as checkpoint kinase-1 (Chk1) inhibitors . Therefore, its primary targets can be considered the enzymes or proteins involved in these pathways.
Mode of Action
Given its use in the synthesis of chk1 inhibitors, it may interact with the chk1 protein, a key player in dna damage response and cell cycle regulation . The compound could potentially inhibit the activity of Chk1, thereby affecting cell cycle progression and DNA repair mechanisms.
Biochemical Pathways
This compound is involved in the synthesis of carbazole alkaloids mukonine and mukonidine via oxidative annulation . These alkaloids have been studied for their potential antitumor activities . The compound’s role in these biochemical pathways could have downstream effects on cell proliferation and survival, particularly in cancer cells.
Result of Action
The molecular and cellular effects of this compound would largely depend on the specific targets and pathways it affects. As a potential Chk1 inhibitor, it could interfere with cell cycle regulation and DNA repair, potentially leading to cell death in cancer cells .
Future Directions
Biochemical Analysis
Biochemical Properties
It is known to be involved in the synthesis of various compounds with biological activities
Cellular Effects
Given its role as an intermediate in the synthesis of compounds with biological activities, it is likely that it influences cell function
Molecular Mechanism
It is known to participate in the synthesis of various compounds, suggesting that it may exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Properties
IUPAC Name |
4-amino-3-methoxybenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9NO3/c1-12-7-4-5(8(10)11)2-3-6(7)9/h2-4H,9H2,1H3,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JNFGLYJROFAOQP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)C(=O)O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50302086 |
Source
|
| Record name | 4-Amino-3-methoxybenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50302086 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
167.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
2486-69-3 |
Source
|
| Record name | 2486-69-3 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=148472 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 4-Amino-3-methoxybenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50302086 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-Amino-3-methoxybenzoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: How does 4-amino-3-methoxybenzoic acid (AMBA) influence the polymorphic crystallization of p-aminobenzoic acid (pABA)?
A1: Research indicates that AMBA acts as an effective additive in controlling the polymorphic outcome of pABA crystallization. [] While AMBA slows down the nucleation kinetics of both the α and β polymorphs of pABA, its impact is significantly more pronounced on the growth kinetics of the α-form. This selective inhibition stems from AMBA's ability to disrupt the aromatic stacking interactions primarily responsible for α-form growth. By hindering the growth of the α-form, AMBA allows the less readily crystallizing β-form to nucleate and grow in conditions that would typically favor the α-form. []
Q2: What is the rationale behind using this compound (AMBA) as an additive to control p-aminobenzoic acid (pABA) crystallization?
A2: The design strategy behind employing AMBA was rooted in the understanding that α-pABA growth is primarily driven by aromatic stacking interactions. [] Researchers specifically chose AMBA due to its ability to strongly interact with pABA stacks while simultaneously disrupting the stacking of adjacent molecules. This disruption arises from the specific structural features of AMBA. This approach proved successful in selectively inhibiting the α-form, showcasing the potential for rationally designing additives to control polymorphic outcomes in crystallization processes. []
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